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A Note on Chemical Nomenclature: This guide addresses the inquiry for 5-
Isothiazolemethanol. It is important to note that specific technical data for 5-
Isothiazolemethanol is not readily available in scientific literature, suggesting it is a less
common compound. Often, there is confusion with its structural isomer, 5-
(hydroxymethyl)thiazole, which is more widely studied. This guide will provide comprehensive
information on the isothiazole class of compounds, detail available data on the more common
5-(hydroxymethyl)thiazole, and offer insights into their synthesis and biological significance for
researchers, scientists, and drug development professionals.

Isothiazole vs. Thiazole: A Clarification

Isothiazole and thiazole are both five-membered heterocyclic aromatic compounds containing
one sulfur and one nitrogen atom. The key difference lies in the relative positions of these
heteroatoms. In isothiazole (1,2-thiazole), the sulfur and nitrogen atoms are adjacent[1]. In
thiazole (1,3-thiazole), they are separated by a carbon atom. This structural difference
significantly influences their chemical properties and biological activities.
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Section I: 5-(hydroxymethyl)thiazole - The Readily
Available Isomer

Due to the likely intended interest in the more common isomer, this section details the
properties and available data for 5-(hydroxymethyl)thiazole.

Property Value Source
CAS Number 38585-74-9 [21[3][4]
Molecular Formula C4H5NOS [2][4]
Molecular Weight 115.15 g/mol [4]
Boiling Point 95-96°C at 0.02 mmHg [5]
Density 1.32 g/cm3 [5]
Refractive Index 1.5670 to 1.5710 [3161[5]
Form Solid or Oil [4]16]
Solubility Chloroform, Methanol [6]1[5]

5-Thiazolemethanol, 5-
Synonyms _ [2][6]
thiazolylmethanol

Applications

5-(hydroxymethyl)thiazole serves as a valuable intermediate in organic synthesis. Notably, it is
used in the synthesis of the antiviral drug Ritonavir[3].

Section lI: The Isothiazole Class - Synthesis, and
Biological Significance

While specific data on 5-Isothiazolemethanol is scarce, the broader class of isothiazole
derivatives is well-studied and possesses significant biological activities.

General Synthesis Strategies for the Isothiazole Ring
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The construction of the isothiazole ring can be achieved through various synthetic routes.
These methods are crucial for creating a library of isothiazole derivatives for drug discovery
and material science.

This protocol outlines a metal- and catalyst-free method for the synthesis of 3,5-disubstituted
isothiazoles.

Materials:

o [3-Ketodithioester or (3-ketothioamide
¢ Ammonium acetate (NH40OAcC)
Procedure:

o Combine the B-ketodithioester/B-ketothioamide and ammonium acetate in a suitable reaction
vessel.

e The reaction proceeds via a sequential imine formation, cyclization, and aerial oxidation
cascade.

e This [4+1] annulation process forms the C-N and S-N bonds in a single pot, yielding the 3,5-
disubstituted isothiazole[7].
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Starting Materials

B-Ketodithioester Ammonium Acetate

Reaction Steps

Imine Formation

:

Cyclization

:

Aerial Oxidation

Product

3,5-Disubstituted Isothiazole

Click to download full resolution via product page

Caption: General workflow for the synthesis of 3,5-disubstituted isothiazoles.

Biological Activities of Isothiazole Derivatives

The isothiazole nucleus is a key pharmacophore in a variety of biologically active compounds.
[8] Derivatives have shown a broad spectrum of pharmacological activities, making them
attractive targets for drug development.
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. . . Examples of Isothiazole-Containing
Biological Activity Drugs/Compounds

Antipsychotic Ziprasidone, Perospirone[1]

o Isothiazole-thiazole derivatives show potent
Fungicidal o _
activity against oomycetes[9].

Penicillins and cephalosporins with an
] ) isothiazole ring system have shown efficacy
Antibacterial ) - )
against Gram-positive and Gram-negative

bacteria[10].

Antiin ‘ Various isothiazole scaffolds have demonstrated
nti-inflammatory N _
anti-inflammatory properties[10].

) Certain isothiazole derivatives exhibit
Anticonvulsant ) )
anticonvulsive effects[10].

Isothiazole-based compounds are used as
Herbicidal herbicides, often in combination with other

agents to enhance efficacy[10].

Signaling Pathways

Specific signaling pathways for 5-Isothiazolemethanol are not documented. However, the
diverse biological activities of isothiazole derivatives suggest their interaction with a wide range
of cellular targets and signaling cascades. For instance, isothiazolinones, a class of biocides,
are known to interact with thiols in cellular components like glutathione, which can disrupt
various cellular pathways[11]. The development of isothiazole-containing drugs often involves
targeting specific enzymes or receptors within a signaling pathway. For example, isothiazole
derivatives have been designed as inhibitors of aurora kinase and mGIluR1 antagonists,
indicating their role in modulating specific signaling cascades in cancer and neurological
disorders, respectively[2].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved. 7/8 Tech Support


https://en.wikipedia.org/wiki/Isothiazole
https://books.rsc.org/books/edited-volume/2203/chapter/8072179/Isothiazoles-Synthetic-Strategies-and
https://chembk.com/en/chem/5-(Hydroxymethyl)thiazole
https://www.sigmaaldrich.com/HK/zh/product/aldrich/cds004659
https://m.chemicalbook.com/ProductChemicalPropertiesCB8119430_EN.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8119430.htm
https://www.organic-chemistry.org/synthesis/heterocycles/isothiazoles.shtm
https://www.semanticscholar.org/paper/Chemistry-of-Biologically-Active-Isothiazoles-Clerici-Gelmi/d5944a5bd2d73021db51b7672f6d0b9378fab209
https://pmc.ncbi.nlm.nih.gov/articles/PMC9090924/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9090924/
https://www.chemicalbook.com/article/synthesis-of-isothiazole.htm
https://www.researchgate.net/figure/Reaction-pathway-for-the-interaction-of-isothiazolinones-and-thiols-from-cellular_fig8_339534838
https://www.benchchem.com/product/b031046/docs#an-in-depth-technical-guide-to-5-isothiazolemethanol-and-related-compounds
https://www.benchchem.com/product/b031046/docs#an-in-depth-technical-guide-to-5-isothiazolemethanol-and-related-compounds
https://www.benchchem.com/product/b031046/docs#an-in-depth-technical-guide-to-5-isothiazolemethanol-and-related-compounds
https://www.benchchem.com/product/b031046/docs#an-in-depth-technical-guide-to-5-isothiazolemethanol-and-related-compounds
https://www.benchchem.com/product/b031046?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b031046?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
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Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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